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Compound of Interest

Compound Name: Inosine-5'-diphosphate disodium

Cat. No.: B15603084 Get Quote

Technical Support Center: Inosine-5'-
diphosphate Disodium Salt
This technical support center provides essential information on the shelf life, storage, and

handling of Inosine-5'-diphosphate disodium salt (IDP). It also offers troubleshooting

guidance for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Inosine-5'-diphosphate
disodium salt?

For long-term storage, it is recommended to store solid Inosine-5'-diphosphate disodium salt

at -20°C.[1][2] Some suppliers may indicate storage at room temperature, but for maintaining

maximum stability, colder temperatures are preferable.[3] The compound should be kept in a

tightly sealed container to protect it from moisture.

Q2: How long can I store Inosine-5'-diphosphate disodium salt?

While specific shelf-life data for Inosine-5'-diphosphate disodium salt is not consistently

provided by all suppliers, related compounds like Inosine-5'-monophosphate disodium salt are

reported to have a shelf life of up to 24 months when stored correctly.[4] For optimal results, it

is best to refer to the manufacturer's certificate of analysis for lot-specific expiry dates.
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Q3: What is the stability of Inosine-5'-diphosphate disodium salt in an aqueous solution?

Stock solutions of similar nucleotide compounds, like Inosine-5'-monophosphate disodium salt,

are stable for up to 6 months when stored at -80°C and for 1 month at -20°C.[5] It is crucial to

aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which

can lead to degradation. A study on the hydrolysis of inosine phosphate in aqueous solutions

indicates that it can degrade into inosine and hypoxanthine.[6][7]

Q4: How should I prepare an aqueous solution of Inosine-5'-diphosphate disodium salt?

The disodium salt is soluble in water.[1] To prepare a stock solution, dissolve the powder in

high-purity, nuclease-free water. Gentle vortexing can aid in dissolution. For sensitive

applications, it is advisable to filter-sterilize the solution through a 0.22 µm filter before use.[5]

Storage and Shelf Life Summary
The following table summarizes the recommended storage conditions and expected shelf life

for Inosine-5'-diphosphate disodium salt and its solutions.

Form
Storage
Temperature

Shelf Life
Key
Considerations

Solid Powder -20°C
Up to 24 months

(inferred)[4]

Keep tightly sealed

and protected from

moisture.

Room Temperature Shorter-term

Refer to

manufacturer's

specifications.[3]

Aqueous Solution -80°C Up to 6 months[5]
Aliquot to avoid

freeze-thaw cycles.

-20°C Up to 1 month[5]
Aliquot to avoid

freeze-thaw cycles.

Disclaimer:Much of the detailed stability and shelf-life data is for the closely related compound

Inosine-5'-monophosphate disodium salt. While these recommendations are likely applicable to
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the diphosphate form, it is always best to consult the manufacturer-specific documentation for

your product.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments using Inosine-5'-
diphosphate disodium salt.

Issue 1: Inconsistent or unexpected experimental results.

Possible Cause: Degradation of the Inosine-5'-diphosphate disodium salt.

Solution:

Verify Storage: Ensure the compound has been stored at the correct temperature and

protected from moisture.

Check Solution Age: If using a stock solution, confirm it is within its recommended shelf

life (see table above).

Prepare Fresh Solution: If degradation is suspected, prepare a fresh solution from the

solid powder.

Consider Purity: Use a high-purity grade of the compound suitable for your application.

Issue 2: Difficulty dissolving the powder.

Possible Cause: Insufficient mixing or low-quality solvent.

Solution:

Use High-Purity Water: Ensure you are using nuclease-free, high-purity water.

Gentle Agitation: Vortex the solution gently to aid dissolution.

Check for Contaminants: If the powder appears discolored or clumpy, it may be

contaminated, and a new vial should be used.
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Experimental Workflow & Troubleshooting Logic
The following diagram illustrates a logical workflow for troubleshooting common issues with

Inosine-5'-diphosphate disodium salt in experimental settings.
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Troubleshooting Workflow for IDP Experiments
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Caption: Troubleshooting workflow for experiments involving Inosine-5'-diphosphate
disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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